Creatinine ZINC chloride

Specification

• CAS No.: 16045-72-0
• Molecular Formula: C4H7Cl2N3OZn
• Molecular Weight: 249.4 g/mol
• IUPAC Name: 2-amino-3-methyl-4H-imidazol-5-one;dichlorozinc
• Standard InChI: InChI=1S/C4H7N3O.2ClH.Zn/c1-7-2-3(8)6-4(7)5;;;/h2H2,1H3,(H2,5,6,8);2*1H;/q;;;+2/p-2
• Standard InChI Key: FSTJUYRQYIWLSX-UHFFFAOYSA-L
• SMILES: CN1CC(=O)N=C1N.CN1CC(=O)N=C1N.Cl[Zn]Cl
• Canonical SMILES: CN1CC(=O)N=C1N.Cl[Zn]Cl

Introduction

Biochemical Significance

Metabolic Origins and Presence in Biological Systems

Creatinine zinc chloride relates directly to creatine metabolism, as creatinine itself is the end product of creatine catabolism. In biological systems, creatinine is a normal constituent of urine, with a typical daily output of approximately 25 mg/kg body weight in humans. The compound is also found in muscle tissues and blood, along with its precursor creatine.

Clinical Relevance

Elevated urinary creatinine levels are typically associated with impaired renal function, making creatinine measurement a critical component of kidney function assessment. The zinc chloride complex of creatinine may enhance stability or provide specific reactivity characteristics useful in analytical methods for creatinine detection.

Analytical Applications

Colorimetric Detection Methods

One of the notable analytical applications of creatinine involves its reaction with picric acid under alkaline conditions to form a Janovski complex. This reaction produces a colored complex that can be measured spectrophotometrically at wavelengths between 480-520 nm. The rate of color formation in this reaction is proportional to the creatinine concentration, making it useful for quantitative analysis.

Applications in Proteomics Research

Santa Cruz Biotechnology markets creatinine zinc chloride specifically for proteomics research applications. This suggests that the compound may have specific utilities in protein analysis, possibly related to its interaction with protein structures or its role in certain biochemical pathways relevant to proteomics.

Supplier	Product Description	Quantity	Price (USD)
Santa Cruz Biotechnology	Creatinine Zinc Chloride	1 g	$70.00
Santa Cruz Biotechnology	Creatinine Zinc Chloride	10 g	$110.00
TRC	Creatinine Zinc Chloride	5 g	$45.00
Biosynth Carbosynth	Creatinine Zinc Chloride	25 g	$50.00
Biosynth Carbosynth	Creatinine Zinc Chloride	50 g	$90.00
Biosynth Carbosynth	Creatinine Zinc Chloride	100 g	$150.00
Biosynth Carbosynth	Creatinine Zinc Chloride	250 g	$300.00

This pricing information, current as of late 2021, provides insight into the commercial value and availability of the compound for research and analytical applications.

Chemical Identifiers and Database Information

Registry Numbers and Database Entries

Creatinine zinc chloride is cataloged in several chemical databases with various identifiers that facilitate its tracking and referencing in scientific literature:

Identifier Type	Value
CAS Registry Number	62708-52-5, 16045-72-0
PubChem CID	137321690
European Community (EC) Number	240-186-2, 263-707-5
InChIKey	FSTJUYRQYIWLSX-UHFFFAOYSA-L
Wikidata	Q82963680

Alternative Names and Synonyms

The compound is known by several synonyms in scientific literature and commercial catalogs:

• Zinc chloride creatinine

• Creatinine zinc chloride salt

• Creatinine zinc chloride crystalline

• 2-Amino-1-methyl-2-imidazolin-4-one zinc chloride salt

• 2-Amino-1,5-dihydro-1-methyl-4H-imidazol-4-one, compound with zinc chloride (2:1)

• Zinc 2-amino-3-methyl-4H-imidazol-5-one dichloride

• Zinc 2-azanyl-3-methyl-4H-imidazol-5-one dichloride

These alternative names reflect different naming conventions and highlight various structural aspects of the compound.

Regulatory Status and Classification

Environmental Protection Agency (EPA) Information

The EPA Substance Registry System lists creatinine zinc chloride as "4H-Imidazol-4-one, 2-amino-1,5-dihydro-1-methyl-, compd. with zinc chloride (ZnCl2) (2:1)". The EPA TSCA Commercial Activity Status categorizes it as "INACTIVE", which has implications for its commercial use and regulatory oversight in the United States.

Computed Chemical Properties

Molecular Characteristics

PubChem provides computed chemical properties that help characterize the compound's behavior in various contexts:

Property	Value
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	0
Topological Polar Surface Area	56.2 Ų
Heavy Atom Count	11
Complexity	145

These properties provide insight into the compound's potential interactions with biological molecules and its behavior in solution.